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CAS No.: 5807-65-8

Cat. No.: B1601768

Get Quote

Abstract
This technical guide provides a comprehensive overview of diethyl diphenate, a significant

organic compound with applications in polymer science and as a specialty chemical

intermediate. The document details its fundamental molecular properties, including its chemical

formula and molecular weight. It further explores established synthesis methodologies, with a

particular focus on the Ullmann condensation and Fischer esterification, providing detailed,

field-proven experimental protocols. A thorough examination of analytical techniques for the

characterization and quality control of diethyl diphenate is presented, encompassing

spectroscopic methods (¹H NMR, ¹³C NMR, IR, and MS) and chromatographic analysis (GC-

MS). This guide is intended for researchers, scientists, and professionals in drug development

and materials science, offering both foundational knowledge and practical insights into the

chemistry of diethyl diphenate.
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Diethyl diphenate, systematically known as diethyl biphenyl-2,2'-dicarboxylate, is an aromatic

ester that has garnered interest in various fields of chemical research and development. Its

structure, featuring a biphenyl backbone with two flanking ethyl ester groups, imparts unique

properties that make it a valuable building block in organic synthesis and a candidate for

applications as a plasticizer and a monomer for specialty polymers. Understanding the core

characteristics of this molecule is paramount for its effective utilization and the development of

novel applications. This guide aims to consolidate the essential technical information regarding

diethyl diphenate, providing a robust resource for the scientific community.

Molecular Formula and Weight
The fundamental identity of a chemical compound is encapsulated in its molecular formula and

weight. These parameters are critical for stoichiometric calculations in synthesis, as well as for

analytical characterization.

Chemical Formula
The chemical formula for diethyl diphenate is C₁₈H₁₈O₄.[1] This formula indicates that each

molecule is composed of 18 carbon atoms, 18 hydrogen atoms, and 4 oxygen atoms.

Molecular Weight
The molecular weight of diethyl diphenate is a crucial parameter for both synthetic and

analytical purposes. It is calculated from the atomic weights of its constituent atoms.

Property Value Source

Molecular Weight 298.3 g/mol [PubChem][1]

Exact Mass 298.12050905 Da [PubChem][1]

The monoisotopic mass is particularly important in high-resolution mass spectrometry for

accurate mass determination.

Chemical Structure and Nomenclature
The structure of diethyl diphenate is characterized by a biphenyl core with two ethyl

carboxylate groups at the 2 and 2' positions. This specific substitution pattern influences its
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chemical reactivity and physical properties.

IUPAC Name: ethyl 2-(2-ethoxycarbonylphenyl)benzoate[1]

CAS Number: 5807-65-8[1]

Synonyms: Diethyl 2,2'-biphenyldicarboxylate, Diphenic acid diethyl ester[1]

Caption: 2D structure of diethyl diphenate.

Synthesis of Diethyl Diphenate
The synthesis of diethyl diphenate can be approached through several routes. The most

common and industrially viable methods involve the esterification of diphenic acid or the

coupling of ortho-substituted benzene derivatives.

Synthesis via Ullmann Condensation
The Ullmann reaction is a classic method for the formation of biaryl linkages through the

copper-catalyzed coupling of aryl halides.

3.1.1. Causality Behind Experimental Choices
This method is advantageous when the corresponding diphenic acid is not readily available.

The choice of an ortho-halobenzoate is critical, and ethyl 2-iodobenzoate or ethyl 2-

bromobenzoate are typically used due to the higher reactivity of iodide and bromide as leaving

groups compared to chloride. Activated copper powder is often employed to increase the

reaction rate and yield. High-boiling point solvents like dimethylformamide (DMF) or

nitrobenzene are necessary to achieve the high temperatures required for the reaction to

proceed efficiently.

3.1.2. Experimental Protocol: Ullmann Synthesis of Diethyl
Diphenate

Ethyl 2-bromobenzoate
Activated Copper Powder

DMF (solvent)

Reaction Vessel
(Inert Atmosphere)

Charge Heat to Reflux
(150-200 °C)

Stir Aqueous Workup
(NH4Cl solution)

Cool & Quench Solvent Extraction
(e.g., Ethyl Acetate)

Purification
(Column Chromatography) Diethyl Diphenate
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Caption: Workflow for the Ullmann synthesis of diethyl diphenate.

Step-by-Step Methodology:

Preparation: In a flame-dried, three-necked round-bottom flask equipped with a mechanical

stirrer, a reflux condenser, and a nitrogen inlet, add activated copper powder (2.2

equivalents).

Reaction Setup: Under a nitrogen atmosphere, add anhydrous dimethylformamide (DMF) to

the flask, followed by ethyl 2-bromobenzoate (2.0 equivalents).

Heating: Heat the reaction mixture to reflux (typically 150-200 °C) with vigorous stirring. The

reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up: After completion, cool the reaction mixture to room temperature. Pour the mixture

into a saturated aqueous solution of ammonium chloride to quench the reaction and complex

with residual copper salts.

Extraction: Extract the aqueous phase with a suitable organic solvent, such as ethyl acetate

(3 x volumes).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product is then purified by

column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure

diethyl diphenate.

Synthesis via Fischer Esterification of Diphenic Acid
A more direct route involves the Fischer esterification of diphenic acid with ethanol in the

presence of an acid catalyst.

3.2.1. Causality Behind Experimental Choices
This method is preferred when diphenic acid is readily available. The reaction is an equilibrium

process, and to drive it towards the formation of the diethyl ester, an excess of ethanol is used,
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and the water formed during the reaction is typically removed. Concentrated sulfuric acid is a

common and effective catalyst.

3.2.2. Experimental Protocol: Fischer Esterification

Diphenic Acid
Ethanol (excess)

Conc. H2SO4 (catalyst)
Reflux Neutralization

(aq. NaHCO3)
Cool Solvent Extraction

(e.g., Diethyl Ether)
Purification

(Distillation or Recrystallization) Diethyl Diphenate

Click to download full resolution via product page

Caption: Workflow for the Fischer esterification of diphenic acid.

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve diphenic

acid (1.0 equivalent) in an excess of absolute ethanol.

Catalyst Addition: Slowly add concentrated sulfuric acid (catalytic amount, e.g., 5 mol%) to

the solution while stirring.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. Monitor the

reaction progress by TLC.

Neutralization: After completion, cool the mixture and carefully neutralize the excess acid

with a saturated aqueous solution of sodium bicarbonate.

Extraction: Extract the product with diethyl ether or another suitable organic solvent.

Purification: Wash the organic layer with water and brine, dry over anhydrous magnesium

sulfate, and concentrate in vacuo. The crude diethyl diphenate can be purified by vacuum

distillation or recrystallization.

Analytical Characterization
A comprehensive analytical characterization is essential to confirm the identity and purity of the

synthesized diethyl diphenate.
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Spectroscopic Analysis
Spectroscopic techniques provide detailed information about the molecular structure.

4.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons of the biphenyl system and the ethyl groups of the ester functions. The

aromatic protons will likely appear as a complex multiplet in the range of 7.0-8.0 ppm. The

ethyl groups will exhibit a quartet for the methylene protons (-OCH₂-) around 4.0-4.4 ppm

and a triplet for the methyl protons (-CH₃) around 1.2-1.4 ppm.

¹³C NMR: The carbon NMR spectrum will show signals for the carbonyl carbons of the ester

groups around 165-170 ppm. The aromatic carbons will resonate in the 125-140 ppm region,

and the ethyl group carbons will appear at approximately 60 ppm (-OCH₂-) and 14 ppm (-

CH₃).

4.1.2. Infrared (IR) Spectroscopy
The IR spectrum of diethyl diphenate will be dominated by a strong absorption band

corresponding to the C=O stretching vibration of the ester groups, typically found in the region

of 1720-1740 cm⁻¹. Other characteristic absorptions include C-O stretching vibrations and

aromatic C-H and C=C stretching bands.

4.1.3. Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) will show a molecular ion peak (M⁺) at m/z =

298. Key fragmentation patterns would involve the loss of an ethoxy group (-OC₂H₅, m/z = 45)

to give a fragment at m/z = 253, and the loss of an ethoxycarbonyl group (-COOC₂H₅, m/z =

73) to yield a fragment at m/z = 225.

Chromatographic Analysis
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for assessing the

purity of diethyl diphenate and identifying any impurities.

4.2.1. GC-MS Protocol
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Sample Preparation
(Dilute in suitable solvent, e.g., Acetone) GC Injection Chromatographic Separation

(Capillary Column, e.g., DB-5ms)
Mass Spectrometric Detection

(EI, Scan Mode)
Data Analysis

(Peak Integration, Library Search)
Purity Assessment &
Impurity Identification
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Caption: Workflow for GC-MS analysis of diethyl diphenate.

Step-by-Step Methodology:

Sample Preparation: Prepare a dilute solution of the diethyl diphenate sample in a volatile

organic solvent such as acetone or ethyl acetate.

Instrumentation: Use a gas chromatograph equipped with a capillary column (e.g., a non-

polar DB-5ms or equivalent) and coupled to a mass spectrometer.

GC Conditions:

Injector Temperature: 250 °C

Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and

hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ion Source: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-400.

Data Analysis: The retention time of the major peak will correspond to diethyl diphenate.

The mass spectrum of this peak should match the expected fragmentation pattern.

Integration of the peak area will determine the purity, and minor peaks can be identified by

comparing their mass spectra to a library database.

Applications and Research Interest
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The unique structure of diethyl diphenate makes it a compound of interest in several areas:

Polymer Chemistry: It can be used as a monomer or a comonomer in the synthesis of

polyesters and polyamides, imparting rigidity and thermal stability to the resulting polymers.

Plasticizers: Similar to other phthalates and aromatic esters, diethyl diphenate can be

investigated as a plasticizer for various polymers to improve their flexibility and processing

characteristics.[2][3]

Organic Synthesis: The biphenyl scaffold is a common motif in pharmaceuticals and

functional materials. Diethyl diphenate serves as a versatile starting material for the

synthesis of more complex molecules.

Safety and Handling
As a responsible scientist, proper handling and awareness of potential hazards are paramount.

While a specific material safety data sheet (MSDS) for diethyl diphenate may not be readily

available, safety precautions can be inferred from similar compounds like diethyl phthalate.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and chemical-resistant gloves.

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of any potential vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Disposal: Dispose of in accordance with local, state, and federal regulations for chemical

waste.

Conclusion
This technical guide has provided a detailed examination of the molecular formula, molecular

weight, synthesis, and analytical characterization of diethyl diphenate. The presented

protocols for synthesis and analysis are based on established chemical principles and are

designed to be both reliable and reproducible. The information contained herein should serve
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as a valuable resource for researchers and professionals working with this compound,

facilitating its synthesis, characterization, and exploration in various scientific and industrial

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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